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Compound of Interest

Compound Name: ADL-5859 hydrochloride

Cat. No.: B605188 Get Quote

For researchers and scientists engaged in the vital work of drug development, the responsible

handling and disposal of chemical compounds are paramount to ensuring a safe and compliant

laboratory environment. This guide provides essential safety and logistical information for the

proper disposal of ADL-5859 hydrochloride, a selective δ-opioid receptor agonist. Adherence

to these procedures is critical for personnel safety and environmental protection.

Chemical and Physical Properties of ADL-5859
Hydrochloride
A thorough understanding of a compound's properties is fundamental to its safe handling and

disposal. The table below summarizes the key characteristics of ADL-5859 hydrochloride.
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Property Value

Chemical Name

N,N-diethyl-4-(5-hydroxyspiro[2H-1-benzopyran-

2,4'-piperidin]-4-yl)-benzamide,

monohydrochloride[1]

CAS Number 850173-95-4[1]

Molecular Formula C₂₄H₂₈N₂O₃ • HCl[1]

Molecular Weight 429.0 g/mol [1]

Purity ≥98%[1]

Formulation A solid[1]

Solubility
DMF: 3 mg/mL; DMSO: 10 mg/mL; DMSO:PBS

(pH 7.2) (1:6): 0.14 mg/mL[1]

Hazard Assessment
While a specific Safety Data Sheet (SDS) detailing the disposal of ADL-5859 hydrochloride is

not readily available, general safety precautions for handling potent pharmaceutical

compounds should be observed. It is crucial to wear appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat, to prevent skin and eye contact.[2] All

handling should be performed in a well-ventilated area or a fume hood to avoid inhalation.[2]

Recommended Disposal Protocol
Given the absence of specific regulatory guidelines for the disposal of novel research

compounds like ADL-5859 hydrochloride, a conservative approach aligned with best

practices for pharmaceutical waste is recommended. The following protocol outlines a safe and

compliant disposal procedure.

Experimental Protocol for the Disposal of ADL-5859 Hydrochloride

Objective: To safely dispose of ADL-5859 hydrochloride in accordance with general

laboratory chemical waste procedures.

Materials:
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ADL-5859 hydrochloride waste

Appropriate chemical waste container (clearly labeled)

Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat

Chemical fume hood

Waste disposal manifest or logbook

Procedure:

Segregation of Waste:

Collect all waste materials containing ADL-5859 hydrochloride, including unused

product, contaminated consumables (e.g., pipette tips, vials), and cleaning materials, in a

designated and clearly labeled hazardous waste container.

Do not mix with other incompatible waste streams.

Container Management:

Ensure the waste container is made of a material compatible with the chemical and is in

good condition.

Keep the container securely closed when not in use.

Label the container with "Hazardous Waste," the full chemical name "ADL-5859
hydrochloride," and the approximate concentration and quantity.

Storage:

Store the waste container in a designated, well-ventilated, and secure secondary

containment area away from general laboratory traffic.

Follow institutional guidelines for the storage of chemical waste.

Disposal:
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Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Complete all necessary waste disposal paperwork accurately and retain a copy for your

records.

Never dispose of ADL-5859 hydrochloride down the drain or in the regular trash.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of ADL-5859
hydrochloride, from initial handling to final disposal.
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Preparation

Waste Collection

Interim Storage

Final Disposal

Start: Identify ADL-5859
Hydrochloride Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Designated, Labeled Container

Segregate from
Incompatible Waste

Store in a Secure,
Ventilated Secondary Containment

Log Waste in Institutional
Manifest

Contact Environmental
Health & Safety (EHS)

Transfer to Licensed
Waste Contractor

End: Disposal Complete

Click to download full resolution via product page

Proper disposal workflow for ADL-5859 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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